Cas no 155271-66-2 (1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-[4-(trifluoromethyl)phenyl]ethenyl]-, (E)- (9CI))

1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-[4-(trifluoromethyl)phenyl]ethenyl]-, (E)- (9CI) structure
155271-66-2 structure
Product name:1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-[4-(trifluoromethyl)phenyl]ethenyl]-, (E)- (9CI)
CAS No:155271-66-2
MF:C18H17F3N4O2
MW:378.348394155502
CID:181478
PubChem ID:6448912

1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-[4-(trifluoromethyl)phenyl]ethenyl]-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-[4-(trifluoromethyl)phenyl]ethenyl]-, (E)- (9CI)
    • 1,3-diethyl-8-[(E)-2-[4-(trifluoromethyl)phenyl]ethenyl]-7H-purine-2,6-dione
    • SCHEMBL7306207
    • 1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(4-trifluoromethylphenyl)ethenyl)-, (E)-
    • (E)-1,3-Diethyl-8-(4-trifluoromethylstyryl)xanthine
    • 155271-66-2
    • SCHEMBL7306221
    • (E)-1,3-Diethyl-8-(2-(4-trifluoromethylphenyl)ethenyl)-3,7-dihydro-1H-purine-2,6-dione
    • Inchi: InChI=1S/C18H17F3N4O2/c1-3-24-15-14(16(26)25(4-2)17(24)27)22-13(23-15)10-7-11-5-8-12(9-6-11)18(19,20)21/h5-10H,3-4H2,1-2H3,(H,22,23)/b10-7+
    • InChI Key: QMNCITQNVGVYRB-JXMROGBWSA-N
    • SMILES: CCN1C(=O)N(CC)C2N=C(NC=2C1=O)/C=C/C1=CC=C(C(F)(F)F)C=C1

Computed Properties

  • Exact Mass: 378.13051
  • Monoisotopic Mass: 378.13036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 602
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.3
  • XLogP3: 4.5

Experimental Properties

  • Density: 1.376
  • Boiling Point: 547.2°Cat760mmHg
  • Flash Point: 284.8°C
  • Refractive Index: 1.605
  • PSA: 69.3

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